Cas no 956264-14-5 (<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester)
956264-14-5 structure
Product Name:<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
CAS No:956264-14-5
MF:C10H11N5O5
MW:281.224841356277
CID:3102343
PubChem ID:4912834
Update Time:2025-04-21
<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- <br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
- 3-(5-methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
- AKOS001727309
- DTXSID901133362
- ethyl 3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate
- STK782806
- 956264-14-5
- 1,2,4-Oxadiazole-5-carboxylic acid, 3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-, ethyl ester
-
- Inchi: 1S/C10H11N5O5/c1-3-19-10(16)9-11-7(13-20-9)5-14-6(2)4-8(12-14)15(17)18/h4H,3,5H2,1-2H3
- InChI Key: LEEVCWLQDAZISW-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=NC(CN2C(C)=CC([N+](=O)[O-])=N2)=N1
Computed Properties
- Exact Mass: 281.07601847Da
- Monoisotopic Mass: 281.07601847Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 129Ų
<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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